N'-[(E)-(2,4-diethoxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide

• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-[(E)-(2,4-diethoxyphenyl)methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C18H22N2O4S/c1-4-23-16-9-8-15(18(12-16)24-5-2)13-19-20-25(21,22)17-10-6-14(3)7-11-17/h6-13,20H,4-5H2,1-3H3/b19-13+
• InChI Key: YVBQUWQYCXHWIS-CPNJWEJPSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C=N/NS(=O)(=O)C2=CC=C(C=C2)C)OCC
• Canonical SMILES: CCOC1=CC(=C(C=C1)C=NNS(=O)(=O)C2=CC=C(C=C2)C)OCC

Description

N’-[(E)-(2,4-diethoxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide is a Schiff base hydrazone compound. Schiff bases are characterized by the presence of a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group. This particular compound is derived from the condensation of 2,4-diethoxybenzaldehyde and 4-methylbenzenesulfonohydrazide. Schiff bases are known for their wide range of applications in various fields, including coordination chemistry, medicinal chemistry, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(2,4-diethoxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide typically involves the condensation reaction between 2,4-diethoxybenzaldehyde and 4-methylbenzenesulfonohydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions. The general procedure is as follows:

• Dissolve 2,4-diethoxybenzaldehyde and 4-methylbenzenesulfonohydrazide in ethanol.
• Heat the mixture under reflux for several hours.
• Cool the reaction mixture to room temperature.
• Filter the precipitated product and wash it with cold ethanol.
• Dry the product under reduced pressure to obtain the pure compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography may be employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(2,4-diethoxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfonyl derivatives.

Reduction: Reduction reactions can convert the Schiff base to the corresponding amine.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines and thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Corresponding amine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N’-[(E)-(2,4-diethoxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent due to its ability to form stable complexes with metal ions.

Industry: Utilized in the development of new materials with specific properties, such as catalysts and sensors.

Mechanism of Action

The mechanism of action of N’-[(E)-(2,4-diethoxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide involves its ability to form stable complexes with metal ions. These complexes can interact with biological molecules, leading to various biological effects. The compound’s molecular targets may include enzymes and receptors, and its pathways may involve inhibition of enzyme activity or modulation of receptor function.

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide
• N’-[(E)-(4-fluorophenyl)methylidene]biphenyl-4-carbohydrazide

Uniqueness

N’-[(E)-(2,4-diethoxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide is unique due to the presence of the 2,4-diethoxyphenyl group, which imparts specific electronic and steric properties. These properties can influence the compound’s reactivity and its ability to form stable complexes with metal ions, making it distinct from other similar Schiff base hydrazones.